4-(4-Amino-3-methylisoxazol-5-yl)phenol

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 4-(4-amino-3-methyl-1,2-oxazol-5-yl)phenol
• InChI: InChI=1S/C10H10N2O2/c1-6-9(11)10(14-12-6)7-2-4-8(13)5-3-7/h2-5,13H,11H2,1H3
• InChI Key: MOUJHTXFNOEBBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1N)C2=CC=C(C=C2)O

Description

4-(4-Amino-3-methylisoxazol-5-yl)phenol is a chemical compound of interest in organic and medicinal chemistry research. It features both an isoxazole ring, a privileged structure in drug discovery, and a phenolic hydroxyl group, making it a versatile building block for the synthesis of more complex molecules . The 3-methylisoxazol-5-amine moiety is a known key structural component in various pharmacologically active compounds . Researchers utilize this core structure in heterocyclization reactions to construct novel polyheterocyclic systems, such as isoxazolo[5,4-b]pyridines, which are valuable scaffolds in the development of new therapeutic agents . The synthetic value of analogous 3-amino-5-methylisoxazole derivatives has been demonstrated in the development of sulfa drugs and other bioactive molecules, highlighting the potential of this compound as a precursor in synthetic chemistry . This product is strictly for research purposes and is not meant for human or veterinary diagnostic or therapeutic applications. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural and Functional Comparisons

Compound Name	Heterocyclic Core	Substituents	Key Properties/Activities	References
4-(4-Amino-3-methylisoxazol-5-yl)phenol	Isoxazole	4-Amino, 3-methyl, 4-hydroxyphenyl	High polarity, potential H-bond donor	–
5-Amino-3-(4-methoxyphenyl)isoxazole	Isoxazole	4-Methoxyphenyl	Increased lipophilicity vs. hydroxyl
4-Amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazol-5(4H)-one	Triazole	4-Hydroxyphenyl, carbonyl group	Enhanced hydrogen-bonding, metal coordination
[4-(4-Methyl-1,3-thiazol-5-yl)phenyl]methanamine dihydrochloride	Thiazole	4-Methylthiazole, aminomethylphenyl	Basic amine, potential CNS activity
5-(4-Methylphenyl)isothiazole	Isothiazole	4-Methylphenyl	Sulfur-containing, altered aromaticity

Heterocyclic Core Variations

• Isoxazole vs. Triazole (): The triazole ring in 4-Amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazol-5(4H)-one introduces an additional nitrogen atom, increasing polarity and enabling metal coordination, which is absent in the isoxazole-based target compound. Triazoles are also more resistant to hydrolysis compared to isoxazoles .
• Isoxazole vs.
• Isoxazole vs. Isothiazole () :
  Isothiazoles have a sulfur atom adjacent to nitrogen, increasing electron-withdrawing effects and reactivity compared to isoxazoles .

Substituent Modifications

• Hydroxyl vs. Methoxy (): Replacing the hydroxyl group in 4-(4-Amino-3-methylisoxazol-5-yl)phenol with a methoxy group (as in 5-Amino-3-(4-methoxyphenyl)isoxazole) reduces hydrogen-bonding capacity but increases lipophilicity, improving membrane permeability .
• Methyl vs. Amino Groups: The methyl group on the isoxazole ring in the target compound may sterically hinder interactions compared to the unsubstituted triazole derivative in , which has a carbonyl group for enhanced binding .

Q & A

Q. What are the common synthetic routes for preparing 4-(4-Amino-3-methylisoxazol-5-yl)phenol?

Methodological Answer: The synthesis typically involves cyclocondensation reactions. For example:

• Step 1: React a substituted phenol derivative with a pre-functionalized isoxazole precursor.
• Step 2: Use coupling agents (e.g., EDCI or DCC) to facilitate amide bond formation if amino groups are introduced post-cyclization.
• Step 3: Purify intermediates via column chromatography or recrystallization (e.g., describes similar methods for triazole-thiol derivatives using methanol/water systems ).
  Key challenges include regioselectivity in isoxazole ring formation and avoiding side reactions with the phenolic –OH group.

Q. What spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy: $^1H$ and $^{13}C$ NMR confirm the presence of the phenolic –OH (δ ~9–10 ppm), methyl groups (δ ~2.1–2.5 ppm), and isoxazole ring protons (δ ~6.0–6.5 ppm).
• IR Spectroscopy: Detect –NH$_2$ (3200–3400 cm$^{-1}$) and phenolic –OH (broad ~3300 cm$^{-1}$).
• Mass Spectrometry (MS): High-resolution MS (HRMS) validates the molecular formula (e.g., uses HRMS for triazole derivatives ).

Q. How is purity assessed during synthesis?

Methodological Answer:

• HPLC: Reverse-phase C18 columns with UV detection at 254 nm to quantify impurities.
• Thermogravimetric Analysis (TGA): Assess thermal stability and solvent residues.
• Melting Point Analysis: Compare observed vs. literature values (e.g., reports purity via DSC ).

Advanced Research Questions

Q. How can X-ray crystallography resolve structural ambiguities in derivatives of this compound?

Methodological Answer:

• Data Collection: Use a Rigaku Saturn diffractometer (MoKα radiation, λ = 0.71073 Å) for high-resolution data (e.g., ).
• Structure Refinement: Employ SHELX suite (SHELXL-2018) for anisotropic displacement parameters and hydrogen bonding analysis (e.g., ).
• Validation: Check R-factors (R1 < 0.05) and residual electron density maps.

Q. How to interpret hydrogen bonding networks in the crystal lattice?

Methodological Answer:

• Software Tools: ORTEP-3 () visualizes displacement ellipsoids and hydrogen bonds .
• Metrics: Measure donor-acceptor distances (e.g., O–H⋯N: ~2.8–3.0 Å) and angles (>150°). For example, identifies intramolecular N–H⋯Br interactions stabilizing the conformation .
• Impact on Stability: Stronger networks (e.g., π-π stacking in ) enhance thermal stability .

Q. What strategies mitigate low solubility in biological assays?

Methodological Answer:

• Functional Group Modification: Introduce hydrophilic groups (e.g., –SO$_3$H or –COOH) via post-synthetic alkylation (e.g., modifies triazole-thiol derivatives ).
• Co-solvent Systems: Use DMSO-water gradients (≤10% DMSO) to maintain compound integrity.
• Prodrug Approach: Mask phenolic –OH with acetyl groups, which hydrolyze in vivo.

Q. How to design structure-activity relationship (SAR) studies for bioactivity optimization?

Methodological Answer:

• Core Modifications: Vary substituents on the isoxazole ring (e.g., –Cl, –Br) to assess electronic effects.
• Pharmacophore Mapping: Use docking software (AutoDock Vina) to predict binding to targets (e.g., enzymes in ’s antimicrobial studies ).
• In Vitro Assays: Test cytotoxicity (MTT assay) and enzyme inhibition (IC$_{50}$) across derivatives.